Cas no 1951444-46-4 (butyl 6,8-difluoro-4-(piperazin-1-yl)quinoline-2-carboxylate)

• Product Name: butyl 6,8-difluoro-4-(piperazin-1-yl)quinoline-2-carboxylate
• CAS No: 1951444-46-4
• MF: C₁₈H₂₁F₂N₃O₂
• MW: 349.375051259995
• CID: 5527061
• Update Time: 2025-11-07

butyl 6,8-difluoro-4-(piperazin-1-yl)quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 6,8-difluoro-4-(piperazin-1-yl)quinoline-2-carboxylate

• Inchi： 1S/C18H21F2N3O2/c1-2-3-8-25-18(24)15-11-16(23-6-4-21-5-7-23)13-9-12(19)10-14(20)17(13)22-15/h9-11,21H,2-8H2,1H3
• InChI Key： RILNCQKFRFCOMA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2F)C(N2CCNCC2)=CC=1C(OCCCC)=O

Additional information on butyl 6,8-difluoro-4-(piperazin-1-yl)quinoline-2-carboxylate

Comprehensive Analysis of Butyl 6,8-Difluoro-4-(piperazin-1-yl)quinoline-2-carboxylate (CAS No. 1951444-46-4)

Butyl 6,8-difluoro-4-(piperazin-1-yl)quinoline-2-carboxylate (CAS No. 1951444-46-4) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline carboxylate family, known for its versatile applications in drug discovery and material science. The presence of difluoro and piperazine moieties enhances its biological activity, making it a promising candidate for further studies.

In recent years, the demand for fluorinated heterocycles like butyl 6,8-difluoro-4-(piperazin-1-yl)quinoline-2-carboxylate has surged due to their unique physicochemical properties. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing need for novel therapeutics. The compound's CAS No. 1951444-46-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge science.

The synthesis of butyl 6,8-difluoro-4-(piperazin-1-yl)quinoline-2-carboxylate involves multi-step organic reactions, including quinoline core formation and esterification. Its piperazine substitution is a key feature, often explored in structure-activity relationship (SAR) studies. This structural motif is also prevalent in FDA-approved drugs, underscoring its pharmacological significance.

From an industrial perspective, CAS No. 1951444-46-4 is often discussed in forums focusing on high-value intermediates and custom synthesis. Companies specializing in contract research organizations (CROs) highlight its utility in medicinal chemistry projects. Additionally, its fluorine atoms contribute to improved metabolic stability, a hot topic in drug design optimization.

Environmental and regulatory aspects of butyl 6,8-difluoro-4-(piperazin-1-yl)quinoline-2-carboxylate are also under scrutiny. With increasing emphasis on green chemistry, researchers are evaluating sustainable synthesis routes for such fluorinated compounds. Its biodegradability and ecotoxicity profiles remain areas of active investigation, addressing concerns raised by environmental health and safety (EHS) guidelines.

In summary, butyl 6,8-difluoro-4-(piperazin-1-yl)quinoline-2-carboxylate (CAS No. 1951444-46-4) represents a compelling case study at the intersection of organic chemistry, pharmacology, and industrial applications. Its structural complexity and functional diversity make it a valuable subject for both academic and commercial exploration.